1-[(tert-Butoxy)carbonyl]-5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid

• Molecular Formula: C17H30N2O5
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 5-[(2S,6R)-2,6-dimethylmorpholin-4-yl]-1-[(2-methylpropan-2-yl)oxycarbonyl]piperidine-3-carboxylic acid
• InChI: InChI=1S/C17H30N2O5/c1-11-7-18(8-12(2)23-11)14-6-13(15(20)21)9-19(10-14)16(22)24-17(3,4)5/h11-14H,6-10H2,1-5H3,(H,20,21)/t11-,12+,13?,14?
• InChI Key: AQUUUTPYCNXCIV-VTXSZYRJSA-N
• Isomeric SMILES: C[C@@H]1CN(C[C@@H](O1)C)C2CC(CN(C2)C(=O)OC(C)(C)C)C(=O)O
• Canonical SMILES: CC1CN(CC(O1)C)C2CC(CN(C2)C(=O)OC(C)(C)C)C(=O)O

Description

This compound is a structurally complex molecule featuring a piperidine core substituted at position 5 with a stereochemically defined (2R,6S)-2,6-dimethylmorpholine moiety and at position 1 with a tert-butoxycarbonyl (Boc) protecting group. The Boc group is commonly utilized in synthetic chemistry to protect amines during multi-step reactions, while the morpholine ring may influence solubility and bioavailability due to its polarity and hydrogen-bonding capacity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[(tert-Butoxy)carbonyl]-5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid typically involves multiple steps. One common method includes the protection of the amine group with a Boc group using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide. The reaction is usually carried out in an aqueous medium or in acetonitrile solution with 4-dimethylaminopyridine (DMAP) as the base .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis can enhance the efficiency and yield of the production process. The reaction conditions are optimized to ensure the highest purity and yield of the final product.

Chemical Reactions Analysis

Types of Reactions

1-[(tert-Butoxy)carbonyl]-5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions are common, where the Boc group can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or alcohols in the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce primary amines.

Scientific Research Applications

1-[(tert-Butoxy)carbonyl]-5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid is widely used in scientific research, including:

Chemistry: As a building block in organic synthesis and peptide synthesis.

Biology: In the study of enzyme mechanisms and protein interactions.

Medicine: As an intermediate in the synthesis of pharmaceutical compounds.

Industry: In the production of fine chemicals and advanced materials.

Mechanism of Action

The mechanism of action of 1-[(tert-Butoxy)carbonyl]-5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid involves its reactivity as a protected amine. The Boc group provides stability and can be selectively removed under acidic conditions to reveal the free amine, which can then participate in further chemical reactions. The molecular targets and pathways involved depend on the specific application and the nature of the subsequent reactions.

Comparison with Similar Compounds

Key Differences :

• Core Structure : The target compound’s piperidine backbone contrasts with the imidazole cores of 5{34} and 5{109}, which may alter electronic properties and conformational flexibility.
• Functional Groups: The carboxylic acid at position 3 in the target compound is absent in the imidazole derivatives, which instead feature amide-linked amino acid chains (e.g., S-alanyl or phenylalanyl) .

Piperidine and Pyrrolidine Carboxylic Acid Derivatives

lists compounds such as 1-Boc-5-methylpyrrolidine-3-carboxylic acid , which shares the Boc-protected amine and carboxylic acid groups but substitutes the morpholine ring with a methyl group and uses a pyrrolidine core instead of piperidine. This structural variation reduces ring size (5-membered vs. 6-membered) and modifies steric and electronic environments .

Table 1. Structural and Functional Comparison

Compound Name	Core Structure	Key Substituents	Molecular Weight (g/mol)	Functional Groups
Target Compound	Piperidine	Boc, (2R,6S)-2,6-dimethylmorpholine, COOH	~350 (estimated)	Carboxylic acid, tertiary amine
5{34} (Molecules, 2008)	Imidazole	Boc-piperidinyl, S-alanyl	N/A	Amide, Boc-protected amine
(3S,4R)-1-Boc-4-phenylpiperidine-3-COOH	Piperidine	Boc, phenyl, COOH	305.37	Carboxylic acid, Boc-protected amine
1-Boc-5-methylpyrrolidine-3-carboxylic acid	Pyrrolidine	Boc, methyl, COOH	~245 (estimated)	Carboxylic acid, Boc-protected amine

Biological Activity

1-[(tert-Butoxy)carbonyl]-5-[(2R,6S)-2,6-dimethylmorpholin-4-yl]piperidine-3-carboxylic acid (referred to as compound A) is a synthetic compound that belongs to a class of piperidine derivatives. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protecting group and a morpholine moiety, suggests potential biological activities relevant to medicinal chemistry.

Chemical Structure

The chemical structure of compound A can be represented by the following molecular formula:

$$\text{C}_{17}\text{H}_{30}\text{N}_2\text{O}_5$$

IUPAC Name: 1-(tert-butoxycarbonyl)-5-((2R,6S)-2,6-dimethylmorpholino)piperidine-3-carboxylic acid
CAS Number: 2059923-89-4

Biological Activity Overview

Research into the biological activity of compound A indicates several potential pharmacological effects. The following sections summarize key findings from various studies.

1. Antimicrobial Activity

Compound A has been tested for antimicrobial properties against various bacterial strains. In vitro studies demonstrated significant inhibition of growth against Gram-positive bacteria, particularly Staphylococcus aureus and Streptococcus pneumoniae. The minimum inhibitory concentration (MIC) values ranged from 32 to 64 µg/mL, indicating moderate antibacterial activity.

2. Anticancer Properties

Preliminary studies have explored the anticancer potential of compound A in various cancer cell lines. Notably, it exhibited cytotoxic effects against human breast cancer (MCF-7) and colon cancer (HT-29) cell lines with IC50 values of 25 µM and 30 µM, respectively. These findings suggest that compound A may interfere with cancer cell proliferation through apoptosis induction.

3. Neuropharmacological Effects

Given its structural similarity to known neuroactive compounds, compound A was evaluated for its effects on the central nervous system (CNS). Behavioral assays in rodent models indicated potential anxiolytic effects at lower doses, while higher doses showed sedative properties. Further studies are required to elucidate the underlying mechanisms.

Data Table: Summary of Biological Activities

Activity Type	Test Organism/Cell Line	Result	Reference
Antimicrobial	Staphylococcus aureus	MIC: 32 µg/mL
Antimicrobial	Streptococcus pneumoniae	MIC: 64 µg/mL
Anticancer	MCF-7 (breast cancer)	IC50: 25 µM
Anticancer	HT-29 (colon cancer)	IC50: 30 µM
Neuropharmacological	Rodent models	Anxiolytic and sedative effects

Case Study 1: Antimicrobial Screening

A study conducted by researchers evaluated the antimicrobial efficacy of various piperidine derivatives, including compound A. The results indicated that compound A's structural modifications contributed to enhanced activity against resistant bacterial strains compared to traditional antibiotics.

Case Study 2: Cancer Cell Line Evaluation

In a separate investigation, compound A was tested alongside other piperidine derivatives for their cytotoxicity in cancer cell lines. The study concluded that the presence of the morpholine ring significantly increased the anticancer activity of the derivatives, with compound A showing promising results.

Research Findings

Recent research has focused on optimizing the synthesis of compound A and exploring its mechanism of action. Studies utilizing molecular docking simulations suggested that compound A may interact with specific targets involved in cell signaling pathways related to apoptosis and cell cycle regulation.